3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(3-hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C14H12N2O4/c17-11-5-2-6-15-12(11)13(18)16-8-9-3-1-4-10(7-9)14(19)20/h1-7,17H,8H2,(H,16,18)(H,19,20)
• InChI Key: RFUXIAXSBBJUNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)CNC(=O)C2=C(C=CC=N2)O
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid, also known as 3-HPMA, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound is a derivative of pyridoxamine, a form of vitamin B6, and has been shown to have anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid is not fully understood, but it has been suggested that it may work by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. It has also been shown to increase the activity of antioxidant enzymes, which can help to reduce oxidative damage in cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress, which can help to protect cells from damage. Additionally, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid in lab experiments is its stability and reproducibility. The synthesis method is efficient and has been shown to produce consistent results. However, one limitation is that more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are many potential future directions for research on 3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound. Finally, the development of new synthesis methods and derivatives of this compound may lead to the discovery of even more potent and effective compounds with therapeutic potential.
In conclusion, this compound is a compound with potential therapeutic applications due to its anti-inflammatory and antioxidant properties. The synthesis method is efficient and reproducible, and it has been studied extensively in various scientific research areas. While more research is needed to fully understand its mechanism of action and potential side effects, the future directions for research on this compound are promising.

Synthesis Methods

The synthesis of 3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid involves the reaction of 3-hydroxypyridine-2-carboxylic acid with formaldehyde and aminoacetaldehyde diethyl acetal. The resulting compound is then treated with benzoic acid to form this compound. This synthesis method has been reported in various research articles and has been found to be efficient and reproducible.

Scientific Research Applications

3-[[(3-Hydroxypyridine-2-carbonyl)amino]methyl]benzoic acid has been studied extensively in various scientific research areas due to its potential therapeutic properties. It has been shown to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.